![molecular formula C20H18ClN5O2S B279536 2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide](/img/structure/B279536.png)
2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide
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Overview
Description
2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes in microorganisms, leading to their death. It has also been suggested that this compound may inhibit the growth of tumor cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. This compound has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide in lab experiments include its potential antimicrobial, antitumor, and anti-inflammatory activities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide. These include further studies to understand its mechanism of action, its potential use as a herbicide and insecticide, and its potential use in the treatment of various diseases, including cancer and inflammation. Additionally, future studies could focus on the development of new synthesis methods for this compound and the optimization of its properties for various applications.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound for various applications.
Synthesis Methods
The synthesis of 2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide has been reported in the literature. One of the methods involves the reaction of 2-chlorophenol with 2-bromoacetophenone to form 2-(2-chlorophenoxy)acetophenone. This intermediate is then reacted with 5-amino-3-ethyl-1,2,4-triazole-6-thiol and 2-methyl-5-nitroaniline to form the final product. Another method involves the reaction of 2-chlorophenol with 2-bromoacetophenone to form 2-(2-chlorophenoxy)acetophenone, which is then reacted with 5-amino-3-ethyl-1,2,4-thiadiazole to form the final product.
Scientific Research Applications
2-(2-chlorophenoxy)-N-[5-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide has potential applications in various fields of scientific research. It has been studied for its antimicrobial, antitumor, and anti-inflammatory activities. This compound has also been studied for its potential use as a herbicide and insecticide.
Properties
Molecular Formula |
C20H18ClN5O2S |
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Molecular Weight |
427.9 g/mol |
IUPAC Name |
2-(2-chlorophenoxy)-N-[5-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-2-methylphenyl]acetamide |
InChI |
InChI=1S/C20H18ClN5O2S/c1-3-17-23-24-20-26(17)25-19(29-20)13-9-8-12(2)15(10-13)22-18(27)11-28-16-7-5-4-6-14(16)21/h4-10H,3,11H2,1-2H3,(H,22,27) |
InChI Key |
MQFDWXGTFCRXIC-UHFFFAOYSA-N |
SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC=CC=C4Cl |
Canonical SMILES |
CCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)C)NC(=O)COC4=CC=CC=C4Cl |
Origin of Product |
United States |
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